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Compound of Interest

Compound Name: Terbium(lll) chloride hydrate
CAS No.: 19423-82-6
Cat. No.: B101002
- 7

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Laboratory
Managers, and EHS Officers

Executive Summary: Immediate Hazard Profile

Terbium(lll) chloride hexahydrate (
) is a hygroscopic, crystalline lanthanide salt. While not classified as P-listed or U-listed under

RCRA (USA), it requires strict segregation from the municipal water supply due to heavy metal
toxicity and potential ecotoxicological accumulation.
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Property Data Operational Implication

Use for waste labeling and

CAS Number 13798-24-8 ) )
inventory tracking.

H315 (Skin Irrit.), H319 (Eye Standard PPE (Nitrile gloves,

GHS Hazards ) )
Irrit.)[1][2][3] safety glasses) is mandatory.

) ] Absorbs atmospheric moisture
) Hygroscopic/Deliquescent ) ) )
Physical State Solid rapidly; spilled solids become
oli
sticky/slushy brines.

- ) Do not flush. Readily mobilizes
Solubility High (Water) ,
in water systems.

_ _ Avoid mixing with strong
o Stable; Incompatible with o ) )
Reactivity , oxidizers or active metals in
strong acids
waste drums.

Pre-Disposal Assessment (The "Stop & Check" Phase)

Before initiating disposal, you must categorize the material state. The physical behavior of the
hydrate form dictates the disposal pathway.

The "Hydrate" Factor: Because this compound is the hexahydrate, it holds water within its
crystal lattice. Upon heating or aging, it may lose water (efflorescence) or, more commonly in
humid labs, absorb excess water (deliquescence).

« If Solid (Clumped): The material often hardens into a single block inside the bottle. Do not
attempt to chip it out with sharp metal tools, which risks shattering the glass container.
Dissolve it with water and dispose of it as liquid waste (see Protocol B).

e If Liquid (Solution): Verify pH. Terbium solutions are generally stable, but mixing with high pH
waste (bases) will precipitate Terbium Hydroxide (

), creating sludge that complicates disposal.

Waste Stream Segregation Logic
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As a Senior Application Scientist, | advise against the "all-in-one" waste bin approach.
Segregation prevents cross-reactivity and reduces disposal costs.

Decision Matrix: Waste Classification

Identify Terbium(lll) Chloride Waste

Determine Physical State

Expired Reagent |Experimental Waste Accidental Release

Solid / Crystalline Aqueous Solution

Spill Cleanup Material

Segregate from Oxidizers Do NOT mix with Organics Absorb with Vermiculite

Container: Wide-Mouth HDPE Container: Glass or Poly Carboy Container: Double-Bagaed -> Solid Bin
Label: Solid Inorganic Waste Label: Aqueous Heavy Metal Waste . - 99 .
o Label: Debris Contaminated w/ Terbium
(Toxic/Irritant) (pH 4-7 preferred)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Terbium(lll) chloride waste streams to ensure
regulatory compliance and safety.

Detailed Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Reagent)

Goal: Prevent environmental leaching and container failure.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
Avoid metal containers, as chloride salts can accelerate corrosion over time.

e Transfer:

o If the solid is free-flowing, pour directly into the waste container.
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o Expert Tip: If the hydrate has clumped, add a small amount of water to the original bottle
to dissolve it, then treat as Protocol B.

e Labeling: Mark the tag clearly with:
o Chemical Name: Terbium(lll) Chloride Hexahydrate[1][2][4][5]
o Constituents: Terbium (Heavy Metal), Chlorides.[1][2][5][6][7][8]

o Hazard Checkbox: Toxic, Irritant.

Protocol B: Aqueous Waste (Experimental Solutions)

Goal: Prevent precipitation and mixed-waste generation.
e Segregation:

o Do Not Mix with organic solvents (halogenated or non-halogenated). This creates "Mixed
Waste," which is exponentially more expensive to dispose of.

o Do Not Mix with phosphate or carbonate buffers if possible, as insoluble terbium
phosphates/carbonates will precipitate, creating a "sludge" that some waste haulers may
reject or charge extra to handle.

e pH Check: Ensure the solution pH is between 4 and 7.

o Why? At high pH (>8), Terbium precipitates as hydroxide. At very low pH (<2), it becomes
a corrosive waste stream.

o Container: Polyethylene (PE) or Polypropylene (PP) carboys are ideal.

Protocol C: Spill Cleanup (Emergency)

Goal: Manage the hygroscopic nature of the salt.

e PPE: Nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is
recommended if dust is generated, though the hydrate is usually too heavy/sticky to dust
significantly.
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Containment:

o Dry Spill: Sweep up immediately. Do not let it sit, or it will absorb moisture and stain the
floor/bench.

o Wet Spill: Do not wipe with paper towels alone (they will smear). Cover with an inert
absorbent (vermiculite or sand).

Disposal: Scoop the absorbent/salt mixture into a plastic bag, seal it, and place it inside the
Solid Inorganic Waste container. Wash the surface with water and soap; terbium salts are
water-soluble and clean up easily with dilution.

Regulatory & Scientific Context (The "Why")

Scientific Integrity: Terbium, like other lanthanides, mimics Calcium (

) in biological systems due to similar ionic radii. While

IS not acutely lethal in small doses, it can block calcium channels and bioaccumulate in aquatic
organisms. Therefore, dilution is not the solution to pollution for this element.

Regulatory Compliance (USA/Global):

RCRA (USA): Terbium is not listed (P or U list). However, it falls under the "General Duty
Clause" and must be treated as Hazardous Chemical Waste due to its toxicity profile and
physical properties (irritant) [1].

Waste Codes: While there is no specific code, most EHS departments utilize a generic code
for "Inorganic Solid, N.O.S." (Not Otherwise Specified) or "Heavy Metal Solutions."

Transport (DOT): Terbium chloride is generally not regulated as a hazardous material for
transport unless it is in a specific mixture or quantity that triggers other rules, but waste
haulers will require a manifest [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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